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  3. (14Z)-14-[(2-chlorophenyl)methylidene]-11-(4-methoxyphenyl)-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
(14Z)-14-[(2-chlorophenyl)methylidene]-11-(4-methoxyphenyl)-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one (14Z)-14-[(2-chlorophenyl)methylidene]-11-(4-methoxyphenyl)-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0996037
InChI: InChI=1S/C28H21ClN2O2S/c1-33-20-13-10-18(11-14-20)26-22-15-12-17-6-2-4-8-21(17)25(22)30-28-31(26)27(32)24(34-28)16-19-7-3-5-9-23(19)29/h2-11,13-14,16,26H,12,15H2,1H3/b24-16-
SMILES: COC1=CC=C(C=C1)C2C3=C(C4=CC=CC=C4CC3)N=C5N2C(=O)C(=CC6=CC=CC=C6Cl)S5
Molecular Formula: C28H21ClN2O2S
Molecular Weight: 485 g/mol

(14Z)-14-[(2-chlorophenyl)methylidene]-11-(4-methoxyphenyl)-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one

CAS No.:

Cat. No.: VC0996037

Molecular Formula: C28H21ClN2O2S

Molecular Weight: 485 g/mol

* For research use only. Not for human or veterinary use.

(14Z)-14-[(2-chlorophenyl)methylidene]-11-(4-methoxyphenyl)-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one -

Specification

Molecular Formula C28H21ClN2O2S
Molecular Weight 485 g/mol
IUPAC Name (14Z)-14-[(2-chlorophenyl)methylidene]-11-(4-methoxyphenyl)-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
Standard InChI InChI=1S/C28H21ClN2O2S/c1-33-20-13-10-18(11-14-20)26-22-15-12-17-6-2-4-8-21(17)25(22)30-28-31(26)27(32)24(34-28)16-19-7-3-5-9-23(19)29/h2-11,13-14,16,26H,12,15H2,1H3/b24-16-
Standard InChI Key GFPQBQRTMMYXSE-JLPGSUDCSA-N
Isomeric SMILES COC1=CC=C(C=C1)C2C3=C(C4=CC=CC=C4CC3)N=C5N2C(=O)/C(=C/C6=CC=CC=C6Cl)/S5
SMILES COC1=CC=C(C=C1)C2C3=C(C4=CC=CC=C4CC3)N=C5N2C(=O)C(=CC6=CC=CC=C6Cl)S5
Canonical SMILES COC1=CC=C(C=C1)C2C3=C(C4=CC=CC=C4CC3)N=C5N2C(=O)C(=CC6=CC=CC=C6Cl)S5

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